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Introduction

Anthophyllite, an orthorhombic amphibole mineral with the general formula
(Mg,Fe)7Sis022(OH)z, serves as a significant indicator of metamorphic grade in magnesium-
rich rocks.[1] Its presence, stability, and association with other minerals provide valuable
insights into the pressure-temperature (P-T) conditions experienced by rocks during
metamorphism. These application notes provide a comprehensive overview of the use of
anthophyllite in metamorphic petrology, including its stability fields, characteristic mineral
assemblages, and detailed protocols for its identification and analysis.

Theoretical Background

Anthophyllite typically forms during medium- to high-grade regional metamorphism of
ultramafic and some sedimentary rocks.[1][2] Its formation is a key indicator of specific
metamorphic facies, primarily the greenschist, amphibolite, and granulite facies.[2][3] The
stability of anthophyllite is influenced by temperature, pressure, and the composition of the
surrounding rock and fluids, particularly the partial pressure of CO2.[4][5][6]

The formation of anthophyllite in ultramafic rocks often results from the prograde
metamorphism of talc in the presence of COz-bearing fluids.[4][5] In CO2-free environments,
ultramafic rocks tend to form serpentine-brucite-tremolite assemblages at lower grades and
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pyroxene or olivine at higher grades.[5][6] Thus, the presence of anthophyllite is a strong
indicator of metamorphism in a fluid environment with a significant CO2 component.[5][6]

Data Presentation: Anthophyllite Stability and
Mineral Assemblages

The following tables summarize the pressure-temperature conditions for anthophyllite stability
and its common mineral assemblages in metamorphosed ultramafic rocks across different
metamorphic facies.

Table 1: Pressure-Temperature Stability Range for Anthophyllite

Metamorphic Temperature Range Pressure Range .
. Protolith

Facies (°C) (kbar)
Upper Greenschist to ]

o 500 - 650 2-8 Ultramafic Rocks
Lower Amphibolite
Amphibolite 650 - 750 4-10 Ultramafic Rocks
Granulite > 750 5-12 Ultramafic Rocks

Table 2: Characteristic Mineral Assemblages with Anthophyllite in Metamorphosed Ultramafic
Rocks
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Metamorphic Facies

Typical Mineral
Assemblage

Notes

Greenschist Facies

Anthophyllite + Talc +

Magnesite

Indicates the onset of

anthophyllite stability.

Anthophyllite + Tremolite +

Olivine

Common in rocks with lower

MgO content.

Amphibolite Facies

Anthophyllite + Olivine +
Enstatite

Higher grade assemblage.

Anthophyllite + Cordierite +
Phlogopite

Often found in metasomatically

altered zones.

Anthophyllite + Garnet +
Spinel

Indicates higher pressure
conditions within the

amphibolite facies.

Granulite Facies

Anthophyllite + Orthopyroxene

+ Clinopyroxene

High-temperature, high-

pressure assemblage.

Anthophyllite + Sapphirine +
Enstatite

Indicates very high

temperatures.

Experimental Protocols
Protocol for Petrographic Analysis of Anthophyllite-

Bearing Rocks

Objective: To identify anthophyllite and its associated mineral assemblage in a metamorphic

rock sample using polarized light microscopy.

Materials:

e Rock sample

e Diamond saw

» Grinding and polishing machine
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e Glass slides and coverslips
o Epoxy resin
e Polarizing microscope
Procedure:
e Thin Section Preparation:
1. Cut a small, representative slab of the rock sample using a diamond saw.
2. Grind one surface of the slab until it is perfectly flat and smooth.
3. Mount the ground surface to a glass slide using epoxy resin.
4. Cut off the excess rock, leaving a thin slice on the slide.

5. Grind the slice down to a standard thickness of 30 um. This is crucial for observing the
optical properties of the minerals.

6. Polish the thin section to remove any scratches from the grinding process.
7. Adhere a coverslip to the polished surface using a mounting medium.

e Microscopic Examination:
1. Plane-Polarized Light (PPL) Examination:

» Observe the color and pleochroism of the minerals. Anthophyllite is typically colorless
to pale brown or green and may exhibit weak pleochroism.

= Note the mineral habits. Anthophyllite often forms prismatic to fibrous crystals.

» |dentify the cleavage. Amphiboles, including anthophyllite, have two distinct cleavage
planes intersecting at approximately 56° and 124°.

2. Cross-Polarized Light (XPL) Examination:
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» Determine the birefringence and interference colors. Anthophyllite displays up to
second-order interference colors.

= Observe the extinction angle. Anthophyllite exhibits straight extinction.

» |dentify twinning, if present. Simple and lamellar twinning can occur in anthophyllite.

3. Identification of Associated Minerals:

» Systematically identify all other minerals present in the thin section based on their
unique optical properties. Pay close attention to the textural relationships between
minerals (e.g., which minerals are in contact, are there any reaction rims?).

Data Analysis and Interpretation:

» Based on the identified mineral assemblage, determine the metamorphic facies and infer the
peak metamorphic conditions (P-T) using the data in Tables 1 and 2.

o Document the textural relationships to understand the metamorphic reaction history.

Protocol for Electron Microprobe Analysis (EMPA) of
Anthophyllite

Objective: To obtain quantitative chemical compositions of anthophyllite and associated
minerals to refine P-T estimates.

Materials:

Polished thin section of the rock sample

Carbon coater

Electron microprobe analyzer

Appropriate mineral standards

Procedure:
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e Sample Preparation:
1. Ensure the thin section has a highly polished, defect-free surface.
2. Clean the thin section thoroughly to remove any contaminants.
3. Apply a thin, uniform coat of carbon to the surface to make it conductive.
o EMPA Analysis:
1. Instrument Setup and Calibration:
» Set the accelerating voltage (typically 15 kV) and beam current (typically 15-20 nA).[7]
» Use a focused electron beam for point analyses.

» Calibrate the instrument using well-characterized mineral standards for all elements to
be analyzed (e.g., Si, Mg, Fe, Al, Ca, Na, K, Ti).

2. Data Acquisition:

» Select representative, unaltered anthophyllite grains for analysis, avoiding cracks and
inclusions.

= Acquire point analyses on multiple grains and at different locations within zoned crystals
to assess compositional variability.

» Analyze the compositions of coexisting minerals (e.g., garnet, pyroxene, olivine) that
can be used in geothermobarometry.

» Data Processing and Interpretation:

1. Formula Calculation: Recalculate the mineral compositions into chemical formulae based
on the number of oxygen atoms (23 for amphiboles).

2. Geothermobarometry:
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» Use the chemical compositions of coexisting mineral pairs in established
geothermometers and geobarometers to calculate the temperature and pressure of

metamorphism.

» For example, garnet-biotite and garnet-amphibole pairs are commonly used for
geothermometry, while garnet-aluminosilicate-silica-plagioclase (GASP) is a common

geobarometer.

» Plot the results on a P-T diagram to constrain the metamorphic conditions.
Visualizations
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Caption: Prograde metamorphic path for ultramafic rocks.
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Caption: Workflow for petrographic analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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